molecular formula C9H15NO2 B12090190 3-{[(5-Methylfuran-2-yl)methyl]amino}propan-1-ol

3-{[(5-Methylfuran-2-yl)methyl]amino}propan-1-ol

Cat. No.: B12090190
M. Wt: 169.22 g/mol
InChI Key: OUBUSFNFYSUYOA-UHFFFAOYSA-N
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Description

    3-{[(5-Methylfuran-2-yl)methyl]amino}propan-1-ol: is a chemical compound with the molecular formula and a molecular weight of .

  • It features an amino group (NH₂) attached to the third carbon of a propan-1-ol backbone, with a furan ring (5-membered aromatic ring containing an oxygen atom) as a substituent.
  • The compound’s structure combines the reactivity of an amino group with the unique properties of furan.
  • While not widely studied, it has potential applications in various fields due to its intriguing structure.
  • Preparation Methods

      Synthetic Routes: Unfortunately, detailed synthetic routes for this compound are scarce in the literature. it can likely be synthesized through standard organic chemistry methods.

      Reaction Conditions: Specific reaction conditions remain elusive, but typical organic reactions involving amines and alcohols could be adapted.

      Industrial Production: Industrial-scale production methods are not well-documented. Researchers may need to explore custom synthesis or modifications of existing procedures.

  • Chemical Reactions Analysis

      Reactivity: The compound likely undergoes various reactions, including oxidation, reduction, and substitution.

      Common Reagents and Conditions:

      Major Products: These reactions could yield derivatives with modified functional groups or altered stereochemistry.

  • Scientific Research Applications

      Chemistry: Investigate its reactivity, explore novel reactions, and develop synthetic methodologies.

      Biology: Assess its biological activity, potential as a drug lead, or interactions with enzymes.

      Medicine: Explore its pharmacological properties, toxicity, and therapeutic potential.

      Industry: Investigate applications in materials science, catalysis, or specialty chemicals.

  • Mechanism of Action

    • Unfortunately, specific details regarding its mechanism of action are not readily available. Further research is needed to elucidate this aspect.
  • Comparison with Similar Compounds

      Similar Compounds:

    Remember that while this compound shows promise, further research and characterization are essential

    Properties

    Molecular Formula

    C9H15NO2

    Molecular Weight

    169.22 g/mol

    IUPAC Name

    3-[(5-methylfuran-2-yl)methylamino]propan-1-ol

    InChI

    InChI=1S/C9H15NO2/c1-8-3-4-9(12-8)7-10-5-2-6-11/h3-4,10-11H,2,5-7H2,1H3

    InChI Key

    OUBUSFNFYSUYOA-UHFFFAOYSA-N

    Canonical SMILES

    CC1=CC=C(O1)CNCCCO

    Origin of Product

    United States

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